Cas no 16754-74-8 (Methyl 2-oxo-3-(triphenyl-lambda~5~-phosphanylidene)propanoate)

• Product Name: Methyl 2-oxo-3-(triphenyl-lambda~5~-phosphanylidene)propanoate
• CAS No: 16754-74-8
• MF: C₂₂H₁₉O₃P
• MW: 362.358227014542
• CID: 2781345
• PubChem ID: 15261017
• Update Time: 2025-04-21

Methyl 2-oxo-3-(triphenyl-lambda~5~-phosphanylidene)propanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID80570630
• 16754-74-8
• Methyl 2-oxo-3-(triphenyl-l5-phosphaneylidene)propanoate
• Methyl 2-oxo-3-(triphenyl-lambda~5~-phosphanylidene)propanoate

• Inchi： 1S/C22H19O3P/c1-25-22(24)21(23)17-26(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17H,1H3
• InChI Key： KVMLLRBFVANCPE-UHFFFAOYSA-N
• SMILES： P(=CC(C(=O)OC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 362.10718146Da
• Monoisotopic Mass: 362.10718146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų